2-fluoro-N-(furan-2-ylmethyl)-N-methylbenzenesulfonamide

• IUPAC Name: 2-fluoro-N-(furan-2-ylmethyl)-N-methylbenzenesulfonamide
• InChI: InChI=1S/C12H12FNO3S/c1-14(9-10-5-4-8-17-10)18(15,16)12-7-3-2-6-11(12)13/h2-8H,9H2,1H3
• InChI Key: LBEQMIYBFJCECU-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CO1)S(=O)(=O)C2=CC=CC=C2F
• Molecular Formula: C12H12FNO3S
• Molecular Weight: 269.29 g/mol

Description

2-fluoro-N-(furan-2-ylmethyl)-N-methylbenzenesulfonamide, also known as F 16, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. It is a sulfonamide derivative that has been found to exhibit interesting biochemical and physiological effects, making it a promising candidate for future research.

Mechanism of Action

The mechanism of action of F 16 involves its binding to the active site of the target enzyme, where it disrupts the normal function of the enzyme. This can lead to a range of effects, depending on the specific enzyme that is targeted. For example, inhibition of histone deacetylase can lead to changes in gene expression, while inhibition of carbonic anhydrase can lead to changes in pH regulation.
Biochemical and Physiological Effects:
F 16 has been found to exhibit a range of biochemical and physiological effects, depending on the specific enzyme that is targeted. For example, it has been shown to have anti-cancer activity by inhibiting histone deacetylase, which can lead to changes in gene expression that promote cell death in cancer cells. It has also been found to have anti-inflammatory activity by inhibiting carbonic anhydrase, which can lead to a reduction in the production of inflammatory mediators.

Advantages and Limitations for Lab Experiments

One advantage of using F 16 in lab experiments is its specificity for certain enzymes, which allows for targeted inhibition of specific pathways. However, one limitation is that its effects may be dependent on the specific cell or tissue type being studied, which can make it difficult to generalize results.

Future Directions

There are several potential future directions for research on F 16. One area of interest is its potential as a treatment for cancer, as it has been shown to have anti-cancer activity in vitro. Another area of interest is its potential as a treatment for inflammatory diseases, such as rheumatoid arthritis, as it has been shown to have anti-inflammatory activity in vitro. Additionally, further research is needed to understand the specific mechanisms of action of F 16 and to identify other enzymes that it may target.

Synthesis Methods

The synthesis of F 16 involves the reaction of 2-fluorobenzene with furan-2-carbaldehyde in the presence of a base to form 2-(furan-2-ylmethyl)fluorobenzene. This intermediate is then reacted with N-methylbenzenesulfonamide in the presence of a catalyst to yield the final product, F 16.

Scientific Research Applications

F 16 has been found to have potential applications in scientific research, particularly in the field of medicinal chemistry. It has been studied for its ability to inhibit the activity of certain enzymes, such as carbonic anhydrase and histone deacetylase, which are involved in various physiological processes. This inhibition can lead to a range of effects, including anti-cancer, anti-inflammatory, and anti-viral activity.